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Compound of Interest

Compound Name: Sulfonfluorescein

CAS No.: 4424-03-7

Cat. No.: B1211757

Get Quote

This in-depth guide provides a comprehensive overview of the chemical properties, structure,

and applications of Sulfonfluorescein, a versatile fluorescent dye. Tailored for researchers,

scientists, and professionals in drug development, this document delves into the fundamental

principles governing its utility in various scientific domains, offering both theoretical insights and

practical methodologies.

Introduction: The Significance of Sulfonfluorescein
in Modern Research
Sulfonfluorescein is a vibrant, water-soluble fluorescent dye that has become an

indispensable tool in biological and environmental research.[1] Its unique molecular

architecture gives rise to high fluorescence intensity and exceptional photostability, making it a

superior choice for a multitude of applications, including fluorescence microscopy, flow

cytometry, and as a tracer in biological systems.[1] Researchers frequently employ

Sulfonfluorescein for cellular imaging, where its bright fluorescence facilitates the

visualization of intricate cellular processes and interactions.[1] Furthermore, its utility extends to

environmental monitoring as a tracer for hydrological studies to track water movement and

contamination.[1] The defining characteristic that sets Sulfonfluorescein apart from its well-
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known predecessor, fluorescein, is the substitution of a carboxyl group with a sulfonic acid

group. This seemingly subtle modification has profound implications for its physicochemical

properties, particularly its pH sensitivity and propensity for cyclization, which will be explored in

detail throughout this guide.

Chemical Structure and Synthesis
The foundational structure of Sulfonfluorescein belongs to the xanthene class of dyes.[2] Its

chemical formula is C₁₉H₁₂O₆S, with a molecular weight of 368.36 g/mol .[1]
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Caption: Experimental workflow for monitoring nanocarrier uptake.

Environmental Science
The high water solubility and strong fluorescence of Sulfonfluorescein make it an ideal tracer

for hydrological studies. I[1]t can be used to:

Track the flow of groundwater and surface water.

Identify the source and dispersion of pollutants in water systems.

Study the mixing and dilution processes in rivers and estuaries.

Stability and Degradation Considerations
While Sulfonfluorescein exhibits good photostability, like all fluorophores, it is susceptible to

photodegradation upon prolonged exposure to high-intensity light. E[3]xperimental protocols

should be designed to minimize light exposure to preserve the fluorescent signal and avoid the

generation of phototoxic byproducts. The chemical stability of Sulfonfluorescein is generally

high, particularly in aqueous solutions within a physiological pH range. However, extreme pH

conditions and the presence of strong oxidizing or reducing agents can lead to its degradation.

[4]### 6. Conclusion

Sulfonfluorescein stands out as a powerful and versatile fluorescent dye with significant

advantages over its carboxylated counterpart, particularly in terms of its pH-insensitivity and

structural stability. Its robust chemical and photophysical properties have solidified its role in a

wide array of applications, from fundamental cell biology to applied environmental science and

drug delivery. As research continues to push the boundaries of detection and imaging, the

unique attributes of Sulfonfluorescein and its derivatives will undoubtedly continue to drive

innovation and discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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